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Compound of Interest

Compound Name: (D-Trp2,7,9)-substance P

Cat. No.: B561261 Get Quote

Essential Safety and Handling of (D-Trp2,7,9)-
substance P
(D-Trp2,7,9)-substance P is a synthetic analogue of Substance P, a neuropeptide involved in

various biological processes, including pain transmission and inflammation.[1] Due to its potent

biological activity, researchers, scientists, and drug development professionals must handle this

compound with appropriate safety precautions to minimize the risk of exposure. This guide

provides essential, immediate safety and logistical information for the operational use and

disposal of (D-Trp2,7,9)-substance P.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for (D-Trp2,7,9)-substance P is not readily available

in the public domain, the parent compound, Substance P, is classified as harmful if swallowed,

in contact with skin, or if inhaled.[2] Given the structural similarity and biological activity, it is

prudent to handle (D-Trp2,7,9)-substance P with the same level of caution. The primary routes

of exposure are inhalation, skin contact, and ingestion.[3]

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling (D-Trp2,7,9)-substance P.
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PPE Category
Minimum

Requirement
Specification Purpose

Hand Protection

Double-gloving with

chemotherapy-rated

gloves

ASTM D6978 tested

gloves

To prevent skin

contact with the

substance.[3][4]

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified

To protect eyes from

splashes or airborne

particles.

Respiratory Protection
NIOSH-approved N95

or higher respirator
N95 or P100

To prevent inhalation

of the lyophilized

powder, especially

when weighing or

reconstituting.[3][5][6]

Body Protection
Disposable lab coat or

gown

Impermeable to

chemicals

To protect skin and

clothing from

contamination.[3][4]

Note: The selection of appropriate PPE should be based on a site-specific risk assessment.[5]

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure risk during the handling of (D-
Trp2,7,9)-substance P. The following workflow outlines the key steps for safe handling, from

preparation to disposal.
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Safe Handling Workflow for (D-Trp2,7,9)-substance P
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Designate Handling Area:

All work with the lyophilized powder of (D-Trp2,7,9)-substance P should be conducted in

a designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to

minimize the risk of inhalation.[3]

Gather and Don PPE:

Before handling the compound, ensure all necessary PPE is readily available and properly

donned as specified in the table above.

Prepare Materials & Weighing:

If working with the powdered form, carefully weigh the required amount in a chemical fume

hood.

Use anti-static weigh paper or a dedicated spatula to prevent dispersal of the powder.

Reconstitute Compound:

Reconstitute the lyophilized powder according to the manufacturer's instructions or your

experimental protocol.[7]

Slowly add the solvent to the vial to avoid aerosolization.

Perform Experiment:

Conduct all experimental procedures involving the substance within the designated

containment area.

Avoid direct contact with skin and eyes.

Decontaminate Surfaces & Equipment:

After use, decontaminate all surfaces and non-disposable equipment with an appropriate

cleaning agent (e.g., 70% ethanol), followed by a thorough rinse with water.

Doff PPE:
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Remove PPE in the correct order to prevent cross-contamination. Typically, gloves are

removed first, followed by the gown, and then eye and respiratory protection.

Dispose of Waste:

All disposable items that have come into contact with (D-Trp2,7,9)-substance P, including

gloves, gowns, and pipette tips, should be considered hazardous waste.

Collect all waste in a clearly labeled, sealed container.

Dispose of the hazardous waste according to your institution's and local regulations.

By adhering to these safety protocols, researchers can significantly mitigate the risks

associated with handling the potent neuropeptide analogue, (D-Trp2,7,9)-substance P,

ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b561261#personal-protective-equipment-for-handling-
d-trp2-7-9-substance-p]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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